Cas no 20431-81-6 (trans-2-(methylamino)cyclohexanol)

• Product Name: trans-2-(methylamino)cyclohexanol
• CAS No: 20431-81-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD11114431
• CID: 819856
• PubChem ID: 12847193
• Update Time: 2025-05-19

trans-2-(methylamino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2-Methylamino-cyclohexanol
• trans-2-Methylamino-cyclohexanol
• (1S,2S)-2-Methylamino-cyclohexanol
• trans-2-(methylamino)cyclohexanol
• J-500281
• DTXSID50902924
• (1R,2S)-2-(Methylamino)cyclohexanol
• MFCD08690202
• AB43551
• NSC-245089
• AB49073
• cis-2-(Methylamino)cyclohexanol
• SB45390
• 20431-81-6
• AKOS000558790
• NoName_3500
• 882409-15-6
• racemic 2-methylaminocyclohexanol
• STK873738
• AT34294
• 2-(methylamino)cyclohexan-1-ol
• NSC245089
• SCHEMBL677379
• AKOS016842868
• SB47785
• (1R,2R)-2-(Methylamino)cyclohexanol
• DB-133891
• 92344-45-1
• 2-(Methylamino)cyclohexanol
• EN300-170458

• MDL： MFCD11114431
• Inchi： 1S/C7H15NO/c1-8-6-4-2-3-5-7(6)9/h6-9H,2-5H2,1H3
• InChI Key： HILGAVODIXBHHR-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NC

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 0.90020

trans-2-(methylamino)cyclohexanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on trans-2-(methylamino)cyclohexanol

Professional Introduction to trans-2-(methylamino)cyclohexanol (CAS No. 20431-81-6)

trans-2-(methylamino)cyclohexanol, with the chemical identifier CAS No. 20431-81-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This bicyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of trans-2-(methylamino)cyclohexanol consists of a cyclohexane ring substituted with a methylamino group at the 2-position. This configuration imparts unique steric and electronic properties to the molecule, which can influence its interactions with biological targets. The presence of both a hydroxyl and an amino group provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclohexanol derivatives. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to neurological disorders, such as modulation of neurotransmitter systems. For instance, research has suggested that certain amine-substituted cyclohexanols may interact with serotonin receptors, potentially leading to applications in treating conditions like depression or anxiety.

The synthesis of trans-2-(methylamino)cyclohexanol typically involves multi-step organic reactions, often starting from commercially available precursors like cyclohexanone or cyclohexylamine. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolutions, have been employed to achieve high enantiomeric purity, which is crucial for evaluating biological activity. The development of efficient synthetic routes not only facilitates research but also opens avenues for large-scale production if commercial applications are pursued.

Beyond its potential as a lead compound in drug discovery, trans-2-(methylamino)cyclohexanol has found utility in chemical biology studies as a tool compound. Its ability to serve as a precursor for more complex molecules makes it valuable for probing enzyme mechanisms and metabolic pathways. Additionally, its structural features allow it to act as a ligand in crystallographic studies, helping researchers understand protein-ligand interactions at an atomic level.

The pharmacokinetic properties of trans-2-(methylamino)cyclohexanol are also subjects of investigation. Preliminary data suggest that the compound exhibits moderate solubility in both water and organic solvents, which could influence its absorption and distribution in biological systems. Furthermore, its metabolic stability appears to be influenced by the presence of the methylamino group, which may affect its half-life and clearance rates. These factors are critical considerations when evaluating its suitability for therapeutic use.

In conclusion, trans-2-(methylamino)cyclohexanol (CAS No. 20431-81-6) represents a fascinating compound with diverse applications in pharmaceutical research and chemical biology. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new insights into its properties and applications, this molecule is likely to remain at the forefront of scientific inquiry in the coming years.